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Compound of Interest

sn-Glycerol 3-phosphate
Compound Name:
biscyclohexylammonium salt

cat. No.: B7802622

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, biological
significance, and experimental applications of sh-Glycerol 3-phosphate
biscyclohexylammonium salt.

Core Chemical Properties

sn-Glycerol 3-phosphate biscyclohexylammonium salt is a stable, crystalline solid widely
used in biochemical research. The biscyclohexylammonium salt form enhances stability for
storage and handling.[1]
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Property Value Reference(s)
CAS Number 29849-82-9 [2][3]
Molecular Formula C3HeO6P-2CeH13N [2][3]
Molecular Weight 370.42 g/mol [2][3]
Appearance White powder [4]

Purity >93% [2][3]

Water: 50 mg/mL, clear to very
slightly hazy, colorless.[4

Solubility oy _ Y vl [4][5]
Ethanol: 1 mg/mL. PBS (pH

7.2): 10 mg/mL.

Storage Temperature -20°C [4]

. Stable for at least 4 years
Stability [5]
when stored at -20°C.

Biological Significance and Signaling Pathways

sn-Glycerol 3-phosphate (G3P) is a pivotal intermediate at the crossroads of glycolysis and
lipid metabolism.[5] It is a precursor for the synthesis of all glycerolipids and is central to the
glycerophosphate shuttle, which facilitates the transfer of reducing equivalents from cytosolic
NADH to the mitochondrial electron transport chain.[5]

G3P serves as the backbone for the de novo synthesis of glycerolipids. The pathway is initiated
by the acylation of G3P.
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Caption: Glycerolipid synthesis pathway starting from sn-Glycerol 3-phosphate.

The glycerophosphate shuttle is a mechanism for regenerating NAD+ from NADH produced
during glycolysis. This shuttle is particularly active in tissues with high energy demands, such
as the brain and skeletal muscle.
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Caption: The Glycerophosphate Shuttle.
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Experimental Protocols

sn-Glycerol 3-phosphate biscyclohexylammonium salt is a crucial reagent in various
biochemical assays.

This compound is used as a standard in a highly sensitive enzymatic assay for the
guantification of phosphatidic acid (PA).[2][6] The assay involves the hydrolysis of PA to G3P,
which is then measured through a coupled enzymatic reaction that produces a fluorescent
signal.[2]

Experimental Workflow:
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Sample containing
Phosphatidic Acid (PA)

Hydrolyze PA to G3P
(using Lipase)

l

Oxidize G3P to DHAP + H20:2
(using G3P Oxidase)

React H202 with Amplex Red
(using Peroxidase)

Prepare standard curve using
sn-Glycerol 3-phosphate
biscyclohexylammonium salt

Quantification

Measure fluorescence of Resorufin
(Ex: 544 nm, Em: 590 nm)
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Prepare reaction mixture:
- Buffer (e.g., Tris-HCI)
- MgCl2
- BSA
-DTT
- Radiolabeled sn-Glycerol 3-phosphate
- Acyl-CoA

Add enzyme source
(e.g., membrane fraction)

'

Incubate at specified
temperature and time

'

Stop reaction and extract lipids

'

Separate lipids using TLC

Quantify radiolabeled
lysophosphatidic acid (LPA)
product via scintillation counting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

